Cas no 22162-14-7 (Benzene, 1-(bromomethyl)-2-methyl-4-nitro-)

• Product Name: Benzene, 1-(bromomethyl)-2-methyl-4-nitro-
• CAS No: 22162-14-7
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD16249556
• CID: 1411600
• PubChem ID: 12654147
• Update Time: 2025-06-07

Benzene, 1-(bromomethyl)-2-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(bromomethyl)-2-methyl-4-nitro-
• 2-methyl-4-nitrobenzyl bromide
• 1-(Bromomethyl)-2-methyl-4-nitrobenzene
• SCHEMBL695556
• MFCD16249556
• KEQVEPTWWMCODQ-UHFFFAOYSA-N
• 1-Bromomethyl-2-methyl-4-nitro-benzene
• EN300-7867307
• AMY36373
• DB-303533
• 22162-14-7
• AKOS032960830

• MDL： MFCD16249556
• Inchi： 1S/C8H8BrNO2/c1-6-4-8(10(11)12)3-2-7(6)5-9/h2-4H,5H2,1H3
• InChI Key： KEQVEPTWWMCODQ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.97384
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14

Benzene, 1-(bromomethyl)-2-methyl-4-nitro- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Benzene, 1-(bromomethyl)-2-methyl-4-nitro-

Introduction to Benzene, 1-(bromomethyl)-2-methyl-4-nitro- (CAS No. 22162-14-7)

Benzene, 1-(bromomethyl)-2-methyl-4-nitro- (CAS No. 22162-14-7) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structural features, including a bromomethyl group, a methyl group, and a nitro group attached to the benzene ring. These functional groups contribute to its reactivity and potential utility in various synthetic pathways and biological studies.

The molecular formula of Benzene, 1-(bromomethyl)-2-methyl-4-nitro- is C₉H₉BrNO₂, and its molecular weight is approximately 237.07 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical properties, including boiling point and melting point, are crucial for its handling and storage in laboratory settings.

In the context of synthetic chemistry, Benzene, 1-(bromomethyl)-2-methyl-4-nitro- serves as an important intermediate in the synthesis of more complex molecules. The bromomethyl group can be readily functionalized through various reactions, such as nucleophilic substitution or elimination processes. The nitro group can be reduced to an amino group, which can then be further modified to introduce additional functional groups or form specific derivatives.

Recent research has highlighted the potential of Benzene, 1-(bromomethyl)-2-methyl-4-nitro- in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry in 2023 explored the use of this compound as a precursor for synthesizing anti-inflammatory agents. The researchers found that derivatives of Benzene, 1-(bromomethyl)-2-methyl-4-nitro- exhibited significant anti-inflammatory activity in vitro and in vivo models, suggesting its potential for therapeutic applications.

In another study published in Organic Letters in 2023, scientists investigated the use of Benzene, 1-(bromomethyl)-2-methyl-4-nitro- in the synthesis of new anticancer compounds. The bromomethyl group was used to introduce alkylating agents that could target specific cancer cells. The resulting compounds showed promising cytotoxic activity against various cancer cell lines, making them potential candidates for further drug development.

The environmental impact of Benzene, 1-(bromomethyl)-2-methyl-4-nitro- has also been a subject of interest. Researchers have studied its biodegradability and potential toxicity to ensure safe handling and disposal practices. A study published in Environmental Science & Technology in 2023 reported that under controlled conditions, the compound can be effectively degraded by certain microbial strains, reducing its environmental footprint.

In conclusion, Benzene, 1-(bromomethyl)-2-methyl-4-nitro- (CAS No. 22162-14-7) is a valuable compound with diverse applications in synthetic chemistry and pharmaceutical research. Its unique structural features make it an attractive intermediate for developing new drugs and materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in both academic and industrial settings.